2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol

• IUPAC Name: 2-ethoxy-4-[(Z)-(4-phenylpiperazin-1-yl)iminomethyl]phenol
• InChI: InChI=1S/C19H23N3O2/c1-2-24-19-14-16(8-9-18(19)23)15-20-22-12-10-21(11-13-22)17-6-4-3-5-7-17/h3-9,14-15,23H,2,10-13H2,1H3/b20-15-
• InChI Key: XAJCFJLXDFGZTE-HKWRFOASSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NN2CCN(CC2)C3=CC=CC=C3)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N\N2CCN(CC2)C3=CC=CC=C3)O
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol, also known as EPPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.

Mechanism of Action

The exact mechanism of action of 2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol is not fully understood, but it is thought to act as a dopamine D2 receptor agonist. This means that it binds to and activates the dopamine D2 receptor, which is involved in the regulation of movement, cognition, and reward.
Biochemical and Physiological Effects:
2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol has been shown to have a variety of biochemical and physiological effects, including increasing dopamine release in the brain and improving motor function in animal models of Parkinson's disease. It has also been shown to have anxiolytic effects and to reduce drug-seeking behavior in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that its effects may vary depending on the specific experimental conditions, such as the dose and route of administration.

Future Directions

There are several potential future directions for research involving 2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol, including investigating its potential as a treatment for Parkinson's disease and drug addiction. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects or limitations. Finally, 2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol could be used as a tool for studying the function of the dopamine D2 receptor and its role in various physiological and behavioral processes.
In conclusion, 2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol is a chemical compound that has shown promise in a variety of scientific research applications. While there is still much to be learned about its mechanism of action and potential uses, it represents a valuable tool for investigating the function of the central nervous system and the role of dopamine in various physiological and behavioral processes.

Synthesis Methods

2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol can be synthesized using a variety of methods, including condensation reactions and the use of reagents such as ethyl 2-bromoacetate and 4-phenylpiperazine. One of the most common methods for synthesizing 2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol involves the reaction of 4-phenylpiperazine with 2-ethoxy-4-formylphenol in the presence of sodium borohydride.

Scientific Research Applications

2-ethoxy-4-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol has been used in a variety of scientific research applications, including as a ligand for the dopamine D2 receptor and as a potential drug candidate for the treatment of Parkinson's disease. It has also been used in studies investigating the role of dopamine in drug addiction and as a tool for studying the function of the central nervous system.